Cas no 19999-87-2 (Bis(tricyclohexylphosphine)nickel(II) chloride)

• Product Name: Bis(tricyclohexylphosphine)nickel(II) chloride
• CAS No: 19999-87-2
• MF: C₃₆H₆₆Cl₂NiP₂
• MW: 690.456172466278
• MDL: MFCD11973802
• CID: 819923
• PubChem ID: 125307309

Bis(tricyclohexylphosphine)nickel(II) chloride Chemical and Physical Properties

Names and Identifiers

• Bis(tricyclohexylphosphine)nickel(II)chloride
• Bis(tricyclohexylphosphine)nickel(II) Dichloride
• Dichlorobis(tricyclohexylphosphine)nickel(II)
• Dichlorobis(tricyclohexylphosphine)nickel
• BIS(TRICYCLOHEXYLPHOSPHINE)NICKEL(II) CHLORIDE
• NiCl2(PCy3)2
• SC10009
• AK160938
• BC245867
• Nickel, dichlorobis(tricyclohexylphosphine)-
• ST24046189
• Bis(tricyclohexylphosphine)nickel(II)chloride,99%
• Bis(tricyclohexylphosphine)nickel(II) dichloride, 97%
• 19999-87-2
• DTXSID101102993
• MFCD11973802
• NICKEL CHLORIDE; BIS(TRICYCLOHEXYLPHOSPHINE)
• J-012932
• dichloronickel;tricyclohexylphosphane
• Bis(tricyclohexylphosphine)nickel dichloride
• A879894
• SCHEMBL10961446
• AKOS027250708
• Bis(tricyclohexylphosphine)nickel(II) chloride

• MDL： MFCD11973802
• Inchi： 1S/2C18H33P.2ClH.Ni/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*16-18H,1-15H2;2*1H;/q;;;;+2/p-2
• InChI Key： YOCBOYPGZVFUCQ-UHFFFAOYSA-L
• SMILES： [Ni](Cl)Cl.P(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H].P(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 688.33700
• Monoisotopic Mass: 688.337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Melting Point: 227°C(lit.)
• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: No data available
• PSA: 27.18000
• LogP: 14.31180
• Vapor Pressure: No data available

Bis(tricyclohexylphosphine)nickel(II) chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H317,H351
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-40-43
• Safety Instruction： 53-36/37-45-60
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD289480)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Bis(tricyclohexylphosphine)nickel(II) chloride

Bis(tricyclohexylphosphine)nickel(II) Chloride (CAS No. 19999-87-2): A Comprehensive Overview

Bis(tricyclohexylphosphine)nickel(II) chloride (CAS No. 19999-87-2) is a highly specialized organometallic compound that has garnered significant attention in both academic research and industrial applications. This compound, often referred to as nickel(II) chloride tricyclohexylphosphine complex, is widely recognized for its unique catalytic properties and structural characteristics. As the demand for efficient and sustainable catalysts grows, compounds like Bis(tricyclohexylphosphine)nickel(II) chloride are becoming increasingly relevant in fields such as organic synthesis, polymer chemistry, and materials science.

The chemical structure of Bis(tricyclohexylphosphine)nickel(II) chloride features a central nickel(II) ion coordinated by two tricyclohexylphosphine ligands and two chloride ions. This configuration imparts remarkable stability and reactivity, making it a versatile tool for chemists. Researchers often explore questions like "What are the applications of Bis(tricyclohexylphosphine)nickel(II) chloride in catalysis?" or "How does the tricyclohexylphosphine ligand influence the reactivity of nickel complexes?" These inquiries highlight the compound's significance in modern chemistry.

One of the most notable applications of Bis(tricyclohexylphosphine)nickel(II) chloride is its role in cross-coupling reactions, which are pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound's ability to facilitate carbon-carbon and carbon-heteroatom bond formation has made it a cornerstone in methodologies such as the Kumada coupling and Negishi coupling. These reactions are frequently searched in academic and industrial contexts, underscoring the compound's relevance.

In addition to its catalytic prowess, Bis(tricyclohexylphosphine)nickel(II) chloride is also studied for its potential in green chemistry initiatives. With the global push toward sustainable practices, researchers are investigating how nickel-based catalysts can reduce reliance on precious metals like palladium and platinum. Searches for "sustainable nickel catalysts" or "eco-friendly organometallic compounds" often lead to discussions about this compound, reflecting its alignment with contemporary environmental goals.

The synthesis and handling of Bis(tricyclohexylphosphine)nickel(II) chloride require careful consideration due to its sensitivity to air and moisture. Proper storage under inert atmospheres, such as argon or nitrogen, is essential to maintain its efficacy. This aspect is frequently addressed in queries like "How to store Bis(tricyclohexylphosphine)nickel(II) chloride?" or "What are the stability concerns for nickel phosphine complexes?", indicating the practical challenges associated with its use.

From a commercial perspective, Bis(tricyclohexylphosphine)nickel(II) chloride is available through specialized chemical suppliers, often in varying purities tailored to research or industrial needs. Its market demand is influenced by trends in catalysis and materials science, with searches for "buy Bis(tricyclohexylphosphine)nickel(II) chloride" or "suppliers of nickel phosphine complexes" reflecting its niche but growing appeal. Pricing and availability can vary based on geopolitical factors and raw material supply chains, topics that are increasingly relevant in today's interconnected economy.

In summary, Bis(tricyclohexylphosphine)nickel(II) chloride (CAS No. 19999-87-2) stands as a testament to the ingenuity of modern chemistry. Its applications in catalysis, alignment with sustainability trends, and specialized handling requirements make it a compound of enduring interest. As research continues to uncover new uses and optimizations, this nickel complex is poised to remain a key player in the advancement of chemical science and technology.